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Compound of Interest

Compound Name: 4-(Acetamidomethyl)benzoic acid

Cat. No.: B111379

For Researchers, Scientists, and Drug Development Professionals
Published: December 24, 2025

This document provides a comprehensive technical overview of 4-(Acetamidomethyl)benzoic
acid (CAS No. 1205-58-9), a substituted aromatic carboxylic acid. This guide details its
chemical structure, physicochemical properties, and safety information. In light of limited
publicly available experimental data, this paper also presents a proposed synthetic pathway
with a detailed experimental protocol and discusses potential areas of biological investigation
based on related compounds.

Chemical Structure and Identifiers

4-(Acetamidomethyl)benzoic acid is a derivative of benzoic acid, featuring an
acetamidomethyl substituent at the para (4-position) of the benzene ring. This structure
combines a carboxylic acid group, an aromatic ring, and an amide functional group, making it a
molecule of interest for further chemical and biological studies.
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Reagents:
- Acetic Anhydride

- Base (e.g., Pyridine or Triethylamine)

- Solvent (e.g., DCM or THF)

Start: 4-(Aminomethyl)benzoic acid

N-Acetylation Reaction
(Stir at 0°C to Room Temp)

Aqueous Workup
(Acidification with HCI)

Purification
(Recrystallization or Chromatography)

Final Product:
4-(Acetamidomethyl)benzoic acid

Click to download full resolution via product page

¢ To cite this document: BenchChem. [A Technical Guide to 4-(Acetamidomethyl)benzoic Acid:
Chemical Properties, Structure, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b111379#4-acetamidomethyl-benzoic-acid-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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